1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid
Overview
Description
1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains both an imidazole and a pyridine ring in its structure. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.
Scientific Research Applications
Functionalization Reactions
1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid has been used in functionalization reactions. A study demonstrated its conversion into different products through reactions with other compounds, highlighting its role in synthesizing new chemical entities (Yıldırım, Kandemirli, & Demir, 2005).
Coordination Polymers
The compound has been utilized in the design and synthesis of coordination polymers. These structures have potential applications in materials science due to their unique properties (Cai et al., 2017).
Anticancer Activity
It has been involved in the synthesis of derivatives evaluated for anticancer activity. This demonstrates its potential utility in pharmaceutical research (Kumar, Kumar, Roy, & Sondhi, 2013).
Synthesis of Imidazo[1,5-a]pyridines
The compound is used in the synthesis of imidazo[1,5-a]pyridines, indicating its application in creating various chemical compounds with potential therapeutic applications (Crawforth & Paoletti, 2009).
Catalytic Functionalization
1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid derivatives have been used in copper-catalyzed functionalization, showing promise in catalysis and chemical synthesis (Wu et al., 2021).
Novel and Efficient Synthesis Approach
It has played a role in developing novel and efficient synthesis approaches for certain chemical compounds, contributing to advancements in synthetic methodologies (Tverdiy et al., 2016).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that compounds with similar structures have shown to interact with their targets leading to significant biological effects . For instance, a compound with a similar structure displayed superior antipromastigote activity .
Biochemical Pathways
Compounds with similar structures have been involved in suzuki–miyaura (sm) cross-coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .
Pharmacokinetics
The pharmacokinetic profiles of similar compounds have been evaluated .
Result of Action
Compounds with similar structures have shown significant antileishmanial and antimalarial activities .
Action Environment
It’s worth noting that environmental factors can significantly influence the action of similar compounds .
properties
IUPAC Name |
1-(pyridin-3-ylmethyl)imidazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c14-10(15)9-6-13(7-12-9)5-8-2-1-3-11-4-8/h1-4,6-7H,5H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KESASECJJYVMFZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)CN2C=C(N=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyridin-3-ylmethyl)-1H-imidazole-4-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(1,5-dimethylpyrazol-4-yl)ethyl]prop-2-enamide](/img/structure/B2411623.png)
![N-(benzo[d]thiazol-5-yl)-4-(methylthio)benzamide](/img/structure/B2411631.png)
![[3-(Dimethylamino)phenyl]-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]methanone](/img/structure/B2411633.png)
![Methyl 2-[3-(3,4-dimethoxyphenyl)-4-oxochromen-7-yl]oxyacetate](/img/structure/B2411635.png)
![N-[1-(5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)piperidin-4-yl]cyclopropanesulfonamide](/img/structure/B2411636.png)
![Tert-butyl 4-[methoxy(methyl)amino]piperidine-1-carboxylate](/img/structure/B2411640.png)
